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Compound of Interest

Compound Name: Hexadecanal-d5

Cat. No.: B10767885

Essential Safety and Handling Guide for
Hexadecanal-d5

This guide provides immediate and essential safety and logistical information for the proper
handling and disposal of Hexadecanal-d>5. It is intended for researchers, scientists, and drug
development professionals to ensure safe laboratory practices.

Hazard Identification and Safety Precautions

Hexadecanal-d5 is typically supplied as a solution in methyl acetate. The primary hazards are
associated with the solvent, which is a highly flammable liquid and vapor that can cause
serious eye irritation and may cause drowsiness or dizziness[1]. The non-deuterated form,
Hexadecanal, is known to cause skin and eye irritation and may cause respiratory irritation.

Hazard Classification:
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Hazard Statement

GHS Classification

Highly flammable liquid and vapor[1]

Flammable Liquids 2[1]

Causes serious eye irritation[1]

Eye Irritation 2A

May cause drowsiness or dizziness

Specific Target Organ Toxicity - Single Exposure
3

Causes skin irritation

Skin Irritation 2

May cause respiratory irritation

Specific target organ toxicity (single exposure) 3

Safety Ratings:

Rating System Health Fire Reactivity
NFPA 2 3 0
HMIS 2 3 0

Ratings are on a scale of 0 (minimal hazard) to 4 (severe hazard).

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety.
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Protection Type

Specific
Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles
conforming to EN166 (EU) or
NIOSH (US) standards. A face
shield should be used if there

is a splash hazard.

To protect eyes from splashes
and vapors that can cause

serious irritation.

Skin Protection

Chemically resistant gloves
(e.g., nitrile, neoprene)
inspected before use. A flame-
resistant lab coat must be

worn.

To prevent skin contact, which

can cause irritation.

Respiratory Protection

Not generally required with
adequate ventilation. If
aerosols or vapors are
generated, use a NIOSH-

approved respirator.

To prevent inhalation of vapors
that may cause respiratory

irritation or dizziness.

Handling and Storage

Safe Handling Protocol:

certified chemical fume hood.

Ventilation: Always handle Hexadecanal-d5 in a well-ventilated area, preferably within a

« Ignition Sources: Keep away from open flames, sparks, and hot surfaces. Use non-sparking

tools and explosion-proof equipment. Take precautionary measures against static discharge.

o Personal Hygiene: Wash hands thoroughly after handling and before eating, drinking, or

smoking. Avoid contact with skin and eyes.

¢ Avoid Inhalation: Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Storage Conditions:

e Store in a cool, dry, and well-ventilated place.

© 2025 BenchChem. All rights reserved. 3/7

Tech Support


https://www.benchchem.com/product/b10767885?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10767885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

o Keep the container tightly sealed to prevent leakage and contamination.

» Store locked up.

o Store separately from incompatible materials and foodstuffs.

Emergency Procedures

First-Aid Measures:

Exposure Route

First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration and seek medical attention.

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with plenty of water and soap.

Consult a doctor if irritation persists.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Call a poison center or doctor immediately.

Spill and Leak Protocol:

o Evacuate and Ventilate: Evacuate personnel from the spill area and ensure adequate

ventilation. Remove all sources of ignition.

o Containment: Absorb the spill with a liquid-binding material such as sand, diatomite, acid

binders, universal binders, or sawdust.

o Cleanup: Collect the absorbed material and place it in a suitable, closed container for

disposal.

© 2025 BenchChem. All rights reserved.

4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10767885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Decontamination: Clean the spill area thoroughly.

Disposal Plan

» Waste Classification: Dispose of Hexadecanal-d5 and its container as hazardous waste.

o Disposal Method: Disposal must be in accordance with local, regional, national, and
international regulations. Do not dispose of it with household garbage or allow it to reach the
sewage system. The material can be disposed of by a licensed chemical destruction plant or
by controlled incineration with flue gas scrubbing.

o Contaminated Packaging: Contaminated containers should be treated as the product itself.
They can be triply rinsed and offered for recycling or reconditioning, or punctured to be made
unusable and disposed of in a sanitary landfill.

Experimental Workflow Diagram

The following diagram outlines the standard operating procedure for safely handling
Hexadecanal-d5 in a laboratory setting.
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Safe Handling Workflow for Hexadecanal-d5
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Caption: Workflow for the safe handling of Hexadecanal-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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